Cas no 1568154-54-0 ((1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol
• CAS No: 1568154-54-0
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6147749
• PubChem ID: 83092765
• Update Time: 2025-10-12

(1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol
• EN300-1147104
• 1568154-54-0
• AKOS021414093

• Inchi： 1S/C10H13N3O/c1-7-3-4-9(8(2)5-7)10(14)6-12-13-11/h3-5,10,14H,6H2,1-2H3/t10-/m0/s1
• InChI Key： XCNSHHUUSGCHNQ-JTQLQIEISA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.6Ų

Additional information on (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol

Recent Advances in the Study of (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol (CAS: 1568154-54-0)

The compound (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol (CAS: 1568154-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral azido alcohol serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the construction of nitrogen-containing heterocycles, which are prevalent in many pharmaceuticals. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its utility in the design of novel therapeutic agents.

A key area of research involves the use of (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol in click chemistry reactions, specifically copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction enables the efficient formation of 1,2,3-triazoles, which are valuable scaffolds in medicinal chemistry due to their stability and ability to mimic peptide bonds. Recent publications highlight its role in the synthesis of triazole-based inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and infectious diseases.

Another notable advancement is the application of this compound in asymmetric synthesis. Researchers have developed enantioselective methods to produce (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol with high optical purity, which is critical for the development of chiral drugs. Catalytic systems employing transition metals or organocatalysts have been explored to achieve this goal, with some studies reporting yields exceeding 90% and enantiomeric excess (ee) values greater than 99%.

In addition to its synthetic utility, (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate antimicrobial and anti-inflammatory properties. For instance, a recent study demonstrated that triazole derivatives synthesized from this intermediate showed promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore its potential as a lead compound for the development of new antibiotics.

Despite these promising developments, challenges remain in the large-scale production and practical application of (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol. Issues such as the stability of the azido group under certain reaction conditions and the need for greener synthetic methods are areas of active research. Recent efforts have focused on developing safer and more sustainable protocols, such as using flow chemistry or biocatalysis, to address these limitations.

In conclusion, (1R)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol (CAS: 1568154-54-0) represents a valuable building block in medicinal chemistry, with recent studies highlighting its versatility in click chemistry, asymmetric synthesis, and drug discovery. Ongoing research aims to further optimize its synthesis and explore its therapeutic potential, paving the way for its broader application in the pharmaceutical industry.